Cas no 1000533-62-9 (2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol)

• Product Name: 2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol
• CAS No: 1000533-62-9
• MF: C₉H₁₀F₂O₂
• MW: 188.171309947968
• CID: 6078306
• PubChem ID: 55267671
• Update Time: 2025-05-21

2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol
• RPJAYNHOHLPUJD-UHFFFAOYSA-N
• 2-(4,5-difluoro-2-methoxyphenyl)ethanol
• SCHEMBL17006155
• 1000533-62-9
• AKOS006313788
• EN300-1869592

• Inchi： 1S/C9H10F2O2/c1-13-9-5-8(11)7(10)4-6(9)2-3-12/h4-5,12H,2-3H2,1H3
• InChI Key： RPJAYNHOHLPUJD-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)CCO)OC)F

Computed Properties

• Exact Mass: 188.06488588g/mol
• Monoisotopic Mass: 188.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol

Professional Introduction to 2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol (CAS No. 1000533-62-9)

2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol, identified by the chemical abstracts service number CAS No. 1000533-62-9, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules characterized by the presence of both fluoro and methoxy substituents on a phenyl ring, which are known to modulate electronic and steric effects, thereby influencing their interactions with biological targets.

The structural motif of 2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol consists of an ethanol side chain attached to a benzene ring that is substituted at the 4th and 5th positions with fluorine atoms and at the 2nd position with a methoxy group. This specific arrangement of functional groups imparts distinct physicochemical properties, such as lipophilicity and metabolic stability, which are critical factors in drug design. The fluorine atoms, in particular, are well-documented for their ability to enhance binding affinity and metabolic resistance, making this compound a promising candidate for further exploration in drug development.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their versatile applications in medicinal chemistry. The introduction of fluorine atoms into organic molecules can lead to significant changes in their pharmacokinetic profiles, including improved bioavailability and prolonged half-life. Additionally, fluorine substitution can alter the electronic distribution within the molecule, affecting its binding interactions with enzymes and receptors. These properties have made fluorinated compounds valuable tools in the design of novel therapeutic agents.

2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol has been studied in the context of its potential role as an intermediate in the synthesis of more complex pharmaceuticals. Its unique structure suggests that it may serve as a building block for molecules targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The presence of both fluoro and methoxy groups provides multiple points of interaction with biological targets, which can be exploited to develop highly specific and potent drugs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol with greater accuracy. Molecular docking studies have shown that this compound can interact with several protein targets, including kinases and transcription factors, which are implicated in various disease pathways. These interactions suggest that 2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol may exhibit inhibitory effects on these targets, potentially leading to therapeutic benefits.

The synthesis of 2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions followed by functional group transformations. The use of advanced catalytic systems has improved the efficiency of these synthetic processes, making it feasible to produce this compound on a larger scale for research purposes.

One of the key challenges in working with fluorinated compounds is their reactivity and stability under various conditions. However, recent developments in synthetic methodologies have addressed many of these issues, allowing for more robust and scalable production processes. Additionally, advances in analytical techniques have enabled researchers to accurately characterize the structure and purity of 2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol, ensuring that it meets the stringent requirements for pharmaceutical applications.

The potential applications of 2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol extend beyond its role as an intermediate in drug synthesis. It has also been explored as a starting material for developing novel materials with unique properties. For instance, its fluoro-substituted structure suggests that it could be used to create polymers or coatings with enhanced durability and chemical resistance.

In conclusion,2-(4,5-difluoro-2-methoxyphenyl)ethan-1-ol (CAS No. 1000533-62-9) is a multifaceted compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features make it an attractive candidate for further research into developing new therapeutic agents and advanced materials. As our understanding of fluorinated compounds continues to grow, this molecule is likely to play an increasingly important role in future scientific endeavors.